Cas no 91487-38-6 (3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl-
• CAS No: 91487-38-6
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• CID: 748985
• PubChem ID: 13299007
• Update Time: 2025-04-19

3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-2-oxo-4,6-dipropyl-
• 2-oxo-4,6-dipropyl-1H-pyridine-3-carbonitrile
• SCHEMBL8884786
• SOVLHWZVNCWUDD-UHFFFAOYSA-N
• 2-Oxo-4,6-dipropyl-1,2-dihydropyridine-3-carbonitrile
• 3-cyano-4,6-di-n-propyl-2(1H)-pyridinone
• 91487-38-6
• DTXSID50535610

• Inchi： 1S/C12H16N2O/c1-3-5-9-7-10(6-4-2)14-12(15)11(9)8-13/h7H,3-6H2,1-2H3,(H,14,15)
• InChI Key： SOVLHWZVNCWUDD-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=C(C=C(CCC)N1)CCC

Computed Properties

• Exact Mass: 204.126263138g/mol
• Monoisotopic Mass: 204.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.9Ų